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Compound of Interest

Compound Name: Vat Red 15

Cat. No.: B1585388

An In-depth Analysis of Vat Red 15's Suitability as a Fluorescent Dye for Biological Research

For Researchers, Scientists, and Drug Development Professionals

Executive Summary

This technical guide addresses the potential use of Vat Red 15 (C.l. 71100) as a fluorescent
dye for scientific imaging. Following a comprehensive review of scientific literature and
commercial product data, it is concluded that Vat Red 15 is not utilized as a fluorescent probe
in biological imaging. The available data exclusively pertains to its application as a textile dye
and an organic pigment for inks and paints. This document details the known physicochemical
properties of Vat Red 15 and elucidates the inherent characteristics of vat dyes that render
them unsuitable for live-cell or fixed-tissue microscopy. While direct experimental protocols for
Vat Red 15 in a biological context are non-existent, this guide provides a generalized workflow
for the evaluation of novel compounds as potential fluorescent imaging agents, offering a
valuable procedural framework for researchers.

Introduction to Vat Red 15

Vat Red 15, also known by its chemical name Bisbenzimidazo[2,1-b:1',2'-jJbenzo[Imn][1]
[2]phenanthroline-6,9-dione, is a synthetic organic compound classified as a vat dye.[3] Its
primary commercial application lies in the dyeing of cellulosic fibers, such as cotton, where it is
valued for its deep red hue and high fastness properties.[4][5] It is also processed into an
organic pigment for use in inks and paints.[4][5][6]
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While some supplier datasheets generically classify Vat Red 15 as a "fluorescent dye," this
appears to be a broad categorization rather than an indication of its utility in high-performance
imaging applications.[1][7][8] A notable characteristic is the mention of a "brown, green
fluorescent" appearance of its alkaline reduced leuco form, a transient state in the textile
dyeing process, which is not applicable to standard biological imaging conditions.[4][5]

Physicochemical Properties of Vat Red 15

Quantitative data regarding the photophysical properties of Vat Red 15, such as excitation and
emission spectra, quantum yield, and molar extinction coefficient, are absent from the scientific
literature. The available information focuses on its chemical identity and general physical
properties, which are summarized below.

Property Value

C.I. Name Vat Red 15

C.I. Number 71100

CAS Number 4216-02-8

Synonyms Bordeaux 2R, Vat Red 2R, Pigment Red 194
Molecular Formula C27H13N302

Molecular Weight 411.41 g/mol

Appearance Purple-red powder

Insoluble in water, acetone, and ethanol. Slightly
Solubility soluble in chloroform, pyridine, and toluene.
Soluble in o-chlorophenol.[4][5]

Heat Resistance > 300°C

Light Fastness 7-8 (on a scale of 1-8)

Limitations of Vat Dyes in Scientific Imaging

The primary obstacle to using Vat Red 15 and other vat dyes in biological imaging is their
fundamental chemical nature. Vat dyes are, by definition, insoluble in aqueous solutions, a
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critical requirement for biocompatibility.[9] The process of applying these dyes, known as
"vatting," involves a chemical reduction in a strongly alkaline solution (e.g., with sodium
hydrosulfite) to form a water-soluble leuco-salt.[6] This leuco form can then be adsorbed by the
material to be dyed. Subsequent oxidation, either by air or chemical oxidants, regenerates the
original insoluble pigment, trapping it within the material's fibers.[6]

This entire process is incompatible with the delicate environment of live cells or even fixed
biological specimens for several reasons:

e Aqueous Insolubility: The dye in its final, colored form is insoluble in the aqueous buffers and
media used in microscopy.

» Harsh Chemical Conditions: The strong reducing agents and high alkalinity required for the
vatting process are cytotoxic and would destroy the cellular structures being imaged.

o Lack of Specificity: The vat dyeing mechanism relies on trapping the pigment within a
substrate, which lacks the molecular specificity required to label distinct proteins, organelles,
or signaling pathways within a cell.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 5/6 Tech Support


https://www.benchchem.com/product/b1585388?utm_src=pdf-custom-synthesis
https://www.medchemexpress.com/vat-red-15.html?locale=de-DE
https://www.researchgate.net/publication/272035487_Dyes_Fluorochromes_as_Imaging_Agents_in_Biology_and_Medicine_-_New_Opportunities_for_Dyestuff_and_Textile_Chemists
https://pmc.ncbi.nlm.nih.gov/articles/PMC2819555/
http://www.worlddyevariety.com/vat-dyes/vat-red-15.html
https://www.ritan-chemical.com/Vat-Bordeaux-2R-C-I-Red-15-100-pd525834158.html
https://www.dyestuffscn.com/dyestuff/vat-dyes/c-i-vat-red-15.html
https://www.dyestuffscn.com/dyestuff/vat-dyes/c-i-vat-red-15.html
https://www.medchemexpress.com/vat-red-15.html
https://www.medchemexpress.com/vat-red-15.html?locale=es-ES
https://sdinternational.com/blogs/advantages-and-disadvantages-of-vat-dyes/
https://www.benchchem.com/product/b1585388#vat-red-15-as-a-fluorescent-dye-for-scientific-imaging
https://www.benchchem.com/product/b1585388#vat-red-15-as-a-fluorescent-dye-for-scientific-imaging
https://www.benchchem.com/product/b1585388#vat-red-15-as-a-fluorescent-dye-for-scientific-imaging
https://www.benchchem.com/product/b1585388#vat-red-15-as-a-fluorescent-dye-for-scientific-imaging
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1585388?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1585388?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory

Check Availability & Pricing

BenchChem
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scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States
Phone: (601) 213-4426
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